Cas no 1552600-27-7 (2-[[2-(Trifluoromethoxy)phenyl]methyl]oxirane)

• Product Name: 2-[[2-(Trifluoromethoxy)phenyl]methyl]oxirane
• CAS No: 1552600-27-7
• MF: C₁₀H₉F₃O₂
• MW: 218.172473669052
• CID: 5274822
• PubChem ID: 115410549
• Update Time: 2023-08-25

2-[[2-(Trifluoromethoxy)phenyl]methyl]oxirane Chemical and Physical Properties

Names and Identifiers

• 1552600-27-7
• 2-{[2-(trifluoromethoxy)phenyl]methyl}oxirane
• EN300-698593
• 2-[[2-(Trifluoromethoxy)phenyl]methyl]oxirane

• Inchi： 1S/C10H9F3O2/c11-10(12,13)15-9-4-2-1-3-7(9)5-8-6-14-8/h1-4,8H,5-6H2
• InChI Key： DBJOXFXVRIJQGR-UHFFFAOYSA-N
• SMILES： O1CC1CC1=CC=CC=C1OC(F)(F)F

Computed Properties

• Exact Mass: 218.05546401g/mol
• Monoisotopic Mass: 218.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 21.8Ų

Experimental Properties

• Density: 1.338±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 206.4±35.0 °C(Predicted)